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Compound of Interest

Compound Name: S-Seven
CAS No.: 3792-59-4
Cat. No.: B1207966
Get Quote
. J

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling S-Seven, a pesticide
product containing the active ingredient carbaryl. Adherence to these procedures is vital for
ensuring personal safety and minimizing environmental contamination. Carbaryl is a
cholinesterase inhibitor and is recognized as a potential carcinogen.[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)

Carbaryl can be harmful if swallowed, inhaled, or absorbed through the skin.[3] It can cause
irritation to the eyes and skin.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling S-Seven (Carbaryl)
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Protection Type

Required PPE

Specifications and Use
Cases

Respiratory Protection

NIOSH-approved respirator

For concentrations over 5
mg/m3, a supplied-air
respirator is required. For
unknown concentrations or
immediately dangerous to life
or health (IDLH) conditions
(100 mg/m3), a self-contained
breathing apparatus (SCBA) is

necessary.[2][4]

Eye and Face Protection

Safety glasses with side
shields, chemical goggles, or a

face shield

To be worn whenever there is
a risk of splashes or airborne
particles.[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber)

Always wear unlined,
waterproof gloves. Wash the
outside of gloves before
removal.[3][7][8]

Body Protection

Long-sleeved shirt and long
pants, coveralls, chemical-

resistant apron

Wear coveralls over a long-
sleeved shirt and long pants. A
chemical-resistant apron is
required when mixing, loading,
or cleaning up spills.[7][8][9]
[10]

Foot Protection

Chemical-resistant, waterproof

boots

Pant legs should be worn
outside of the boots to prevent
pesticides from entering.[6][10]
[11]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling S-Seven (carbaryl) is essential to mitigate risks.
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Pre-Operational Checks

Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the
SDS for S-Seven or carbaryl.[12][13]

Demarcate the Work Area: Clearly define and label the area where S-Seven will be handled.

Verify Emergency Equipment: Ensure that an emergency eyewash station and safety shower
are readily accessible and functional.

Assemble all Materials: Gather all necessary PPE, handling equipment, and waste disposal
containers before starting.

Donning of Personal Protective Equipment (PPE)

Put on a long-sleeved shirt and long pants.
Next, put on chemical-resistant boots.

If required, wear a chemical-resistant apron.
Put on safety glasses, goggles, or a face shield.
Wear a NIOSH-approved respirator.

Finally, put on chemical-resistant gloves, ensuring they go over the cuffs of your long-
sleeved shirt.

Handling and Experimental Protocol

Ventilation: Always handle S-Seven in a well-ventilated area.[3]

Avoid Dust and Aerosol Generation: Handle the substance in a manner that minimizes the
creation of dust or aerosols.

Mixing and Loading: When mixing or loading, do so carefully to avoid splashing.

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[3][12][14]
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o Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash
it separately from other laundry.[9][14][15]

Doffing of Personal Protective Equipment (PPE)

e Wash the outside of your gloves with soap and water before removing any other PPE.
» Remove your chemical-resistant apron.

o Take off your boots.

e Remove your long-sleeved shirt and long pants or coveralls.

» Remove your eye and face protection.

o Take off your respirator.

 Finally, remove your gloves.

Wash your hands and face thoroughly with soap and water.

Disposal Plan

Proper disposal of S-Seven (carbaryl) and contaminated materials is critical to prevent
environmental harm.

Unused Product

o Follow Label Instructions: The primary method of disposal for small amounts of excess
pesticide is to use it according to the label's directions.[16]

» Household Hazardous Waste: If the product cannot be used, it should be disposed of as
household hazardous waste.[17] Contact your local environmental agency for guidance on
collection programs.[18]

Empty Containers

o Triple Rinsing: Empty containers should be triple-rinsed.[16]
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[e]

Fill the container one-quarter full with clean water and securely recap it.

o

Shake for 30 seconds.

[¢]

Pour the rinsate into the application equipment or a collection vessel for later use.

[¢]

Repeat this process two more times.

e Recycling and Disposal: Many communities have programs for recycling triple-rinsed
pesticide containers.[19] If recycling is not available, dispose of the container in a sanitary
landfill as per local regulations.[14] Never reuse empty pesticide containers.[18]

Contaminated Materials

e PPE and Absorbents: Dispose of contaminated disposable PPE (gloves, etc.) and absorbent
materials used for spills in a sealed, labeled bag with other hazardous waste.

Quantitative Data Summary

Table 2: Exposure Limits and Physical Properties of Carbaryl

Parameter Value Source
NIOSH Recommended 5 mg/m3 (Time-Weighted A20]
Exposure Limit (REL) Average)
OSHA Permissible Exposure 5 mg/m3 (Time-Weighted

- [21[4]120]
Limit (PEL) Average)
Immediately Dangerous to Life

100 mg/m3 [1]

or Health (IDLH)
Molecular Weight 201.2 g/mol [4][20]
Melting Point 145°C (293°F) [20]
Solubility in Water 0.01% [20]
Specific Gravity 1.23 [20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for S-Seven
(Carbaryl)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207966/docs#essential-safety-and-handling-guide-
for-s-seven-carbaryl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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